Cas no 847561-18-6 (3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one)

• Product Name: 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one
• CAS No: 847561-18-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6783345
• PubChem ID: 4771183
• Update Time: 2025-07-02

3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• VS-01196
• 2-mercapto-3-(3-methylbutanoyl)quinazolin-4(3H)-one
• BBL002738
• starbld0016283
• 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one
• 3-(3-Methylbutanoyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-(3-methylbutanoyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• STK802827
• 3-(3-methylbutanoyl)-2-sulfanylidene-1H-quinazolin-4-one
• CS-0365602
• 847561-18-6
• 3-(3-methylbutanoyl)-2-sulfanyl-4(3H)-quinazolinone
• AKOS000114066

• Inchi： 1S/C13H14N2O2S/c1-8(2)7-11(16)15-12(17)9-5-3-4-6-10(9)14-13(15)18/h3-6,8H,7H2,1-2H3,(H,14,18)
• InChI Key： WASOHPSLHIDKJK-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C(CC(C)C)=O)=O

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one

Professional Introduction to Compound with CAS No. 847561-18-6 and Product Name: 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one

The compound with the CAS number 847561-18-6 and the product name 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular structure of 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one incorporates a quinazoline core, which is a well-documented scaffold in medicinal chemistry, known for its diverse biological activities.

Quinazoline derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a sulfanyl group at the 2-position and a 3-methylbutanoyl moiety at the 3-position of the quinazoline ring in this compound introduces novel interactions that may enhance its biological activity. These modifications can influence the compound's solubility, bioavailability, and binding affinity to target enzymes or receptors, making it a promising candidate for further investigation.

Recent research in the field of quinazoline derivatives has highlighted the importance of structural optimization to improve therapeutic efficacy. The presence of the 3-methylbutanoyl group in 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one suggests potential interactions with biological targets that may differ from those of simpler quinazoline analogs. This could lead to the development of new drugs with improved selectivity and reduced side effects.

The sulfanyl group at the 2-position of the quinazoline ring is another critical feature that may contribute to the compound's biological activity. Sulfanyl-containing compounds are known to exhibit various pharmacological effects, including antioxidant and anti-inflammatory properties. The combination of these functional groups in 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one may result in a synergistic effect, enhancing its overall biological profile.

In terms of synthetic chemistry, the preparation of 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the quinazoline core, followed by functionalization at the 2- and 3-positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the sulfanyl and ester groups efficiently.

The pharmacological evaluation of 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its ability to inhibit specific enzymes or receptors involved in various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

Furthermore, in vivo studies have provided insights into the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). These studies are crucial for understanding how the compound behaves within an organism and for predicting its potential therapeutic efficacy. The results from these studies will guide further optimization efforts aimed at improving bioavailability and reducing toxicity.

The development of new pharmaceuticals often involves a rigorous process of structure-activity relationship (SAR) studies to identify optimal molecular structures that maximize biological activity while minimizing adverse effects. 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one serves as a valuable scaffold for such studies due to its unique structural features. By systematically modifying different parts of the molecule, researchers can gain insights into which structural elements contribute most significantly to its biological properties.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The quinazoline core can be incorporated into nanoparticles or other delivery vehicles designed to enhance drug delivery efficiency. This approach could improve therapeutic outcomes by ensuring that the drug reaches its target site in sufficient concentrations while minimizing exposure to non-target tissues.

The chemical stability of 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one is another critical factor that must be considered during development. Stability studies are conducted to assess how the compound behaves under various conditions, such as changes in temperature or pH. These studies help ensure that the compound remains effective throughout its shelf life and during storage and transportation.

Computational chemistry has also played a significant role in understanding the behavior of 3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This information can guide experimental design and help optimize synthetic routes for higher yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. It may also find use in agrochemicals or as an intermediate in other chemical syntheses. Its unique structure provides a versatile platform for further chemical exploration, making it an attractive candidate for interdisciplinary research.

In conclusion,3-(3-methylbutanoyl)-2-sulfanylquinazolin-4(3H)-one represents a significant advancement in chemical and biomedical research due to its unique structural features and promising biological activities. Its incorporation into drug discovery pipelines holds great potential for developing new therapies with improved efficacy and reduced side effects. Continued research into this compound will likely uncover additional applications across various fields.